Cas no 1851634-23-5 (Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)-)

2-Bromo-3-(3-bromo-2-methylpropyl)thiophene is a brominated thiophene derivative with a branched alkyl substituent, offering versatile reactivity for synthetic applications. Its dual bromine functionality enables selective cross-coupling reactions, such as Suzuki or Stille couplings, making it valuable in the synthesis of complex heterocyclic compounds. The presence of the 2-methylpropyl group enhances solubility in organic solvents, facilitating handling in various reaction conditions. This compound is particularly useful in materials science and pharmaceutical chemistry, where thiophene-based scaffolds are critical. Its well-defined structure ensures consistent performance in polymerization and functionalization processes, supporting the development of advanced organic electronic materials and bioactive molecules.
Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)- structure
1851634-23-5 structure
Product Name:Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)-
CAS No:1851634-23-5
MF:C8H10Br2S
MW:298.037999629974
CID:5285026
Update Time:2025-06-08

Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)-
    • Inchi: 1S/C8H10Br2S/c1-6(5-9)4-7-2-3-11-8(7)10/h2-3,6H,4-5H2,1H3
    • InChI Key: AEBMKUXNYZXPBD-UHFFFAOYSA-N
    • SMILES: C1(Br)SC=CC=1CC(C)CBr

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Additional information on Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)-

Exploring the Unique Properties and Applications of Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)- (CAS No. 1851634-23-5)

The chemical compound Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)- (CAS No. 1851634-23-5) has garnered significant attention in recent years due to its unique structural properties and versatile applications in organic synthesis and material science. This brominated thiophene derivative is particularly notable for its role as a building block in the development of advanced polymers, pharmaceuticals, and electronic materials. Researchers and industry professionals are increasingly exploring its potential, especially in the context of sustainable chemistry and green synthesis, which align with current global trends toward environmentally friendly processes.

One of the key features of Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)- is its molecular structure, which incorporates two bromine atoms and a methylpropyl group. This configuration enhances its reactivity, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in the synthesis of complex organic molecules, including conjugated polymers and small-molecule semiconductors, which are essential for organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to facilitate these transformations has positioned it as a critical component in the advancement of next-generation electronic materials.

In the pharmaceutical sector, Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)- has shown promise as a precursor for the development of bioactive molecules. Its brominated thiophene core is a common motif in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties. Recent studies have investigated its potential in designing targeted drug delivery systems and enzyme inhibitors, addressing growing demand for precision medicine. This aligns with the increasing focus on personalized healthcare and the search for novel therapeutic agents.

From an industrial perspective, the compound's stability and solubility in organic solvents make it suitable for large-scale applications. Manufacturers are leveraging its properties to produce high-performance materials, such as conductive inks and flexible electronics, which are in high demand due to the rise of wearable technology and the Internet of Things (IoT). Additionally, its compatibility with 3D printing technologies has opened new avenues for prototyping and custom material design, further expanding its market potential.

Environmental considerations are also driving research into Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)-. As regulations on chemical waste and emissions tighten, scientists are exploring greener synthetic routes to produce this compound, such as catalytic bromination and solvent-free reactions. These efforts resonate with the broader push toward circular economy principles and sustainable industrial practices, which are top priorities for policymakers and consumers alike.

In summary, Thiophene, 2-bromo-3-(3-bromo-2-methylpropyl)- (CAS No. 1851634-23-5) is a multifaceted compound with significant implications across multiple industries. Its role in advancing organic electronics, pharmaceutical research, and sustainable manufacturing underscores its importance in modern chemistry. As innovation continues, this compound is likely to remain at the forefront of scientific and industrial progress, addressing both current challenges and future opportunities.

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